N-ethyl-5-methyl-1,2-oxazol-3-amine
Overview
Description
N-ethyl-5-methyl-1,2-oxazol-3-amine (EMOA) is a synthetic molecule with potential applications in a variety of scientific research fields. It is a derivative of oxazole, a five-membered heterocyclic ring containing three nitrogen atoms and two carbon atoms, and is classified as an amine. EMOA has been studied for its potential as a biochemical and physiological modulator, as well as for its ability to act as a catalyst in chemical reactions. In Additionally, potential future directions for research involving EMOA will be explored.
Scientific Research Applications
N-ethyl-5-methyl-1,2-oxazol-3-amine has been studied for its potential applications in a variety of scientific research fields, including biochemistry, pharmacology, and toxicology. In biochemistry, this compound has been studied for its potential as a biochemical and physiological modulator, as well as for its ability to act as a catalyst in chemical reactions. In pharmacology, this compound has been studied for its potential to act as a receptor agonist or antagonist, as well as for its potential to modulate the activity of enzymes and other proteins. In toxicology, this compound has been studied for its potential to act as an environmental contaminant.
Mechanism of Action
The mechanism of action of N-ethyl-5-methyl-1,2-oxazol-3-amine is not fully understood. It is believed to act as a modulator of biochemical and physiological processes, as well as a catalyst in chemical reactions. It is believed to interact with proteins and enzymes, leading to changes in their activity. Additionally, it is believed to act as a receptor agonist or antagonist, leading to changes in the activity of receptors.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are not fully understood. However, studies have shown that this compound can act as an agonist or antagonist of various receptors, leading to changes in the activity of these receptors. Additionally, this compound has been shown to modulate the activity of enzymes and other proteins, leading to changes in their activity. Finally, this compound has been shown to act as a catalyst in chemical reactions, leading to changes in the rate of the reaction.
Advantages and Limitations for Lab Experiments
N-ethyl-5-methyl-1,2-oxazol-3-amine has several advantages for laboratory experiments. It is relatively easy to synthesize, and it is a relatively stable molecule. Additionally, it has a wide range of potential applications, making it a versatile molecule for laboratory experiments. However, this compound also has several limitations. It is not very soluble in water, making it difficult to use in aqueous solutions. Additionally, its mechanism of action is not fully understood, making it difficult to predict its effects in laboratory experiments.
Future Directions
There are a number of potential future directions for research involving N-ethyl-5-methyl-1,2-oxazol-3-amine. These include further exploration of its mechanism of action, as well as its potential applications in biochemistry, pharmacology, and toxicology. Additionally, further research could be conducted on its potential to act as a receptor agonist or antagonist, as well as its potential to modulate the activity of enzymes and other proteins. Finally, further research could be conducted on its potential to act as an environmental contaminant.
Synthesis Methods
N-ethyl-5-methyl-1,2-oxazol-3-amine can be synthesized from a variety of starting materials, including ethyl-3-methyloxazol-4-amine, ethyl-5-methyloxazol-4-amine, and ethyl-4-methyloxazole. The synthesis of this compound involves the reaction of the starting material with an amine, such as ethyl-3-methyloxazol-4-amine, followed by the addition of an alkyl halide, such as ethyl bromide. The reaction produces a product with a yield of approximately 70%.
properties
| { "Design of the Synthesis Pathway": "The synthesis of N-ethyl-5-methyl-1,2-oxazol-3-amine can be achieved through a two-step process involving the reaction of ethylamine with 2-methyl-2-oxazoline followed by the reduction of the resulting N-ethyl-5-methyl-2-oxazolidinone.", "Starting Materials": [ "2-methyl-2-oxazoline", "ethylamine", "sodium borohydride", "methanol", "water" ], "Reaction": [ "Step 1: Ethylamine is added dropwise to a solution of 2-methyl-2-oxazoline in methanol and water at room temperature. The reaction mixture is stirred for 24 hours to yield N-ethyl-5-methyl-2-oxazolidinone.", "Step 2: Sodium borohydride is added to the reaction mixture from step 1 and the mixture is stirred for an additional 24 hours. The resulting mixture is then filtered and the filtrate is concentrated under reduced pressure to yield N-ethyl-5-methyl-1,2-oxazol-3-amine as a white solid." ] } | |
CAS RN |
55809-48-8 |
Molecular Formula |
C6H10N2O |
Molecular Weight |
126.2 |
Purity |
95 |
Origin of Product |
United States |
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